Cas no 102919-76-6 (Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)-)

Olean-12-en-28-oic acid, 3,23-dihydroxy-, (3α,4β)-, is a triterpenoid compound characterized by a hydroxylated oleanane skeleton. Its structural features, including the 3α,23-dihydroxy and 4β configurations, contribute to its potential bioactivity and stability. This compound is of interest in pharmaceutical and biochemical research due to its possible role as a precursor or intermediate in the synthesis of bioactive derivatives. Its well-defined stereochemistry enhances its utility in structure-activity relationship studies. The presence of multiple hydroxyl groups improves solubility in polar solvents, facilitating further chemical modifications. Analytical methods such as NMR and HPLC confirm its high purity, making it suitable for rigorous scientific applications.

Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)- structure

102919-76-6 structure

Product Name:Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)-

CAS No:102919-76-6

MF:C₃₀H₄₈O₄

MW:472.699729919434

CID:165479

PubChem ID:12302571

Update Time:2025-10-29

Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)- Chemical and Physical Properties

Names and Identifiers

- Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)-
- SCUTELLARIC ACID
- [ "" ]
- Q27279145
- 24-hydroxy-3-epi-oleanolic acid
- 102919-76-6
- 3alpha,24-Dihydroxyolean-12-en-28-oic acid
- (+)-SCUTELLARIC ACID
- CHEMBL492472
- BDBM50253118
- (4aS,6aR,6aS,6bR,8aR,9S,10R,12aR,14bS)-10-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- AKOS040762321
- UNII-GKB52TAX5N
- FS-10085
- GKB52TAX5N
- 3.ALPHA.,24-DIHYDROXYOLEAN-12-EN-28-OIC ACID
- OLEAN-12-EN-28-OIC ACID, 3,23-DIHYDROXY-, (3.ALPHA.,4.BETA.)-
- NSC-87530
- 168254-95-3
- LS-15295
- PGOYMURMZNDHNS-UHFFFAOYSA-N
- Wilforol C
- Olean-12-en-28-oic acid, 3,23-dihydroxy-, (3.beta.,4.alpha.)-
- NSC87530
- SCHEMBL13395362
- 3,23-Dihydroxyolean-12-en-28-oic acid #
- Olean-12-en-28-oic acid, 3.beta.,23-dihydroxy-
- BCP16772
- .alpha.-Hederagenin
- Caulosapogenin pound>>Hederagenol pound>>Hederagenic acid
- SCHEMBL26941271
- Scutellarate
- OLEAN-12-EN-28-OIC ACID, 3,23-DIHYDROXY-, (3ALPHA,4BETA)-
- Inchi： 1S/C30H48O4/c1-25(2)13-15-30(24(33)34)16-14-28(5)19(20(30)17-25)7-8-22-26(3)11-10-23(32)27(4,18-31)21(26)9-12-29(22,28)6/h7,20-23,31-32H,8-18H2,1-6H3,(H,33,34)/t20-,21+,22+,23+,26-,27+,28+,29+,30-/m0/s1
- InChI Key： PGOYMURMZNDHNS-JZLUYQONSA-N
- SMILES： O[C@@H]1CC[C@@]2(C)[C@H]([C@@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

Exact Mass: 472.35500
Monoisotopic Mass: 472.35526001g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 34
Rotatable Bond Count: 2
Complexity: 908
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.8
Topological Polar Surface Area: 77.8Å²

Experimental Properties

Color/Form: Powder
Density: 1.1±0.1 g/cm3
Boiling Point: 589.4±50.0 °C at 760 mmHg
Flash Point: 324.3±26.6 °C
PSA: 77.76000
LogP: 6.20600
Vapor Pressure: 0.0±3.8 mmHg at 25°C

Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)- Pricemore >>

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